Cas no 85263-29-2 (1,3-Benzodioxole-5-ethanol,5-acetate)
85263-29-2 structure
Product Name:1,3-Benzodioxole-5-ethanol,5-acetate
CAS No:85263-29-2
MF:C11H12O4
MW:208.210583686829
CID:729304
Update Time:2024-01-31
1,3-Benzodioxole-5-ethanol,5-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-ethanol,5-acetate
- 2-(1,3-benzodioxol-5-yl)ethyl acetate
- 1-acetoxy-2-[(3,4-methylenedioxy)phenyl]ethane
- 2-(BENZO[D][1,3]DIOXOL-5-YL)ETHYL ACETATE
-
- MDL: MFCD12964338
- Inchi: 1S/C11H12O4/c1-8(12)13-5-4-9-2-3-10-11(6-9)15-7-14-10/h2-3,6H,4-5,7H2,1H3
- InChI Key: BHESCKPEROWHRI-UHFFFAOYSA-N
- SMILES: C(OCCC1=CC=C2OCOC2=C1)(=O)C
Computed Properties
- Exact Mass: 208.074
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
Experimental Properties
- Density: 1.225
- Boiling Point: 302.8°C at 760 mmHg
- Flash Point: 131.9°C
- Refractive Index: 1.536
1,3-Benzodioxole-5-ethanol,5-acetate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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